![molecular formula C7H5FN2O B1408289 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile CAS No. 1545052-36-5](/img/structure/B1408289.png)
2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile
Overview
Description
“2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile” is a chemical compound with the molecular formula C7H5FN2O and a molecular weight of 152.13 . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a fluorine atom at the 6th position and an acetonitrile group attached via an oxygen atom .Scientific Research Applications
Crystal Structure Analysis
The study of crystal structures is a significant application. For example, the crystal structure of fluoroxypr, a pyridine herbicide chemically related to 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile, has been analyzed to understand its interactions and bonding. This research is essential for the development of new herbicides and understanding their mechanisms of action (Park et al., 2016).
Fluorescence Probes and Sensing
Another important application is in the development of fluorescence probes. Research has shown that compounds related to this compound can act as effective fluorescence probes for sensing specific metal ions, such as zinc, which is vital in biological and environmental sensing applications (Ajayaghosh et al., 2005).
Synthesis and Organic Chemistry
In the field of organic chemistry, this compound is used in the synthesis of various chemical structures. For instance, its derivatives have been utilized in the microwave-assisted synthesis of thioureas, which are significant in agricultural chemistry as plant growth regulators (Chang-chun, 2012).
Electrophilic Fluorination
Electrochemical studies have shown the utility of related fluoropyridine compounds in electrophilic fluorination reactions, which are crucial for introducing fluorine atoms into organic molecules. This process is important for the development of pharmaceuticals and agrochemicals (Ballinger et al., 1985).
Biochemical Applications
In biochemical applications, the ligand substitution reactions of ruthenium complexes involving acetonitrile, a compound related to this compound, have been studied. These reactions are important for understanding the behavior of metal complexes in biological systems (Hecker et al., 1991).
Safety and Hazards
The safety information for “2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile” indicates that it is dangerous. The hazard statements include H301 (Toxic if swallowed), H311 (Toxic in contact with skin), and H331 (Toxic if inhaled) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and using only outdoors or in a well-ventilated area (P271) .
Properties
IUPAC Name |
2-(6-fluoropyridin-3-yl)oxyacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O/c8-7-2-1-6(5-10-7)11-4-3-9/h1-2,5H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLQUYDTVGIBQKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1OCC#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 8-cyano-7-methoxy-2-(phenylthiomethyl)imidazo[1,2-a]pyridine-3-carboxylate](/img/structure/B1408228.png)
